3-[(4,4-Dimethyl-2,5-dioxoimidazolidin-1-yl)methyl]benzonitrile

• IUPAC Name: 3-[(4,4-dimethyl-2,5-dioxoimidazolidin-1-yl)methyl]benzonitrile
• InChI: InChI=1S/C13H13N3O2/c1-13(2)11(17)16(12(18)15-13)8-10-5-3-4-9(6-10)7-14/h3-6H,8H2,1-2H3,(H,15,18)
• InChI Key: WIGGTOXSEVKJAZ-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)N(C(=O)N1)CC2=CC(=CC=C2)C#N)C
• Molecular Formula: C13H13N3O2
• Molecular Weight: 243.26 g/mol

Description

3-[(4,4-Dimethyl-2,5-dioxoimidazolidin-1-yl)methyl]benzonitrile, also known as 3-DMDI, is an organic compound belonging to the imidazolidinone family. It is a white, crystalline solid that is soluble in organic solvents such as ethanol and acetone, and is insoluble in water. 3-DMDI is an important intermediate in the synthesis of various biologically active compounds, such as antibiotics, anti-tumor agents, and anti-inflammatory drugs. It is also used as a reactant in the synthesis of other compounds, such as dyes and pigments.

Scientific Research Applications

3-[(4,4-Dimethyl-2,5-dioxoimidazolidin-1-yl)methyl]benzonitrile has been used in a variety of scientific research applications. It has been used in the synthesis of various biologically active compounds, such as antibiotics, anti-tumor agents, and anti-inflammatory drugs. It has also been used as a reactant in the synthesis of other compounds, such as dyes and pigments. Additionally, it has been used in the synthesis of various heterocyclic compounds, such as imidazolines and imidazoles, which are important intermediates in the synthesis of various pharmaceuticals.

Mechanism of Action

3-[(4,4-Dimethyl-2,5-dioxoimidazolidin-1-yl)methyl]benzonitrile is an organic compound belonging to the imidazolidinone family. It is a white, crystalline solid that is soluble in organic solvents such as ethanol and acetone, and is insoluble in water. The reaction between 3-[(4,4-Dimethyl-2,5-dioxoimidazolidin-1-yl)methyl]benzonitrile and benzonitrile is an acid-catalyzed condensation reaction. The acid catalyst protonates the carbonyl group of the 4,4-dimethyl-2,5-dioxoimidazolidine-1-carboxaldehyde, resulting in a nucleophilic attack on the benzonitrile molecule. This results in the formation of a new C-N bond and the release of a proton, which is then protonated by the acid catalyst.
Biochemical and Physiological Effects
3-[(4,4-Dimethyl-2,5-dioxoimidazolidin-1-yl)methyl]benzonitrile has not been studied extensively for its biochemical and physiological effects. However, it has been used in the synthesis of various biologically active compounds, such as antibiotics, anti-tumor agents, and anti-inflammatory drugs. These compounds have been found to have various biochemical and physiological effects, including the inhibition of bacterial growth, the inhibition of tumor cell growth, and the inhibition of inflammation.

Advantages and Limitations for Lab Experiments

3-[(4,4-Dimethyl-2,5-dioxoimidazolidin-1-yl)methyl]benzonitrile is a useful reagent for laboratory experiments due to its solubility in organic solvents and its low reactivity. It is also relatively inexpensive and can be easily synthesized from readily available starting materials. However, it is important to note that 3-[(4,4-Dimethyl-2,5-dioxoimidazolidin-1-yl)methyl]benzonitrile is a highly toxic compound and should be handled with caution. Additionally, it should be stored in a cool, dry place and away from sources of heat and light.

Future Directions

There are several potential future directions for research involving 3-[(4,4-Dimethyl-2,5-dioxoimidazolidin-1-yl)methyl]benzonitrile. These include further research into its potential biochemical and physiological effects, as well as further research into its potential applications in the synthesis of biologically active compounds. Additionally, further research into its potential applications in the synthesis of other compounds, such as dyes and pigments, could be beneficial. Finally, further research into the mechanism of action of 3-[(4,4-Dimethyl-2,5-dioxoimidazolidin-1-yl)methyl]benzonitrile could provide valuable insight into its potential uses and applications.